N-(3,4-dimethylphenyl)-2-methoxy-4-(methylthio)benzamide

• IUPAC Name: N-(3,4-dimethylphenyl)-2-methoxy-4-methylsulfanylbenzamide
• InChI: InChI=1S/C17H19NO2S/c1-11-5-6-13(9-12(11)2)18-17(19)15-8-7-14(21-4)10-16(15)20-3/h5-10H,1-4H3,(H,18,19)
• InChI Key: IZSJAKRIXXNHCX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=C(C=C(C=C2)SC)OC)C
• Molecular Formula: C17H19NO2S
• Molecular Weight: 301.4 g/mol

Description

N-(3,4-dimethylphenyl)-2-methoxy-4-(methylthio)benzamide, also known as DMMDA-2, is a synthetic compound that belongs to the family of phenethylamines. It was first synthesized in the 1970s by Alexander Shulgin, a renowned chemist and pharmacologist. DMMDA-2 has been studied extensively for its potential therapeutic applications, particularly in the field of neuroscience.

Mechanism of Action

N-(3,4-dimethylphenyl)-2-methoxy-4-(methylthio)benzamide acts as a partial agonist at the 5-HT2A receptor, which is a subtype of the serotonin receptor. It also acts as an agonist at the dopamine D2 receptor. These actions result in the modulation of neurotransmitter release and reuptake, leading to changes in mood, cognition, and behavior.
Biochemical and Physiological Effects:
N-(3,4-dimethylphenyl)-2-methoxy-4-(methylthio)benzamide has been shown to have a number of biochemical and physiological effects, including increased serotonin and dopamine release, enhanced synaptic plasticity, and improved cognitive function. It has also been shown to have neuroprotective properties, which may make it useful in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3,4-dimethylphenyl)-2-methoxy-4-(methylthio)benzamide for lab experiments is its unique mechanism of action, which makes it a valuable tool for studying the role of serotonin and dopamine in the brain. However, one limitation is that it is a synthetic compound, which may limit its relevance to natural systems.

Future Directions

There are many potential future directions for research on N-(3,4-dimethylphenyl)-2-methoxy-4-(methylthio)benzamide. One area of interest is the development of more selective and potent analogs, which may have improved therapeutic potential. Another area of interest is the study of the long-term effects of N-(3,4-dimethylphenyl)-2-methoxy-4-(methylthio)benzamide on brain function and behavior. Finally, there is a need for more research on the safety and toxicity of N-(3,4-dimethylphenyl)-2-methoxy-4-(methylthio)benzamide, particularly in the context of potential therapeutic use.

Synthesis Methods

The synthesis of N-(3,4-dimethylphenyl)-2-methoxy-4-(methylthio)benzamide involves several steps, starting with the reaction of 3,4-dimethylaniline with paraformaldehyde to yield 3,4-dimethylphenyl-2-formylamine. This intermediate is then reacted with thioacetic acid to produce 3,4-dimethylphenyl-2-acetothioamide. Finally, this compound is reacted with methoxyphenyl magnesium bromide to yield N-(3,4-dimethylphenyl)-2-methoxy-4-(methylthio)benzamide.

Scientific Research Applications

N-(3,4-dimethylphenyl)-2-methoxy-4-(methylthio)benzamide has been studied for its potential use in the treatment of various neurological disorders, including depression, anxiety, and post-traumatic stress disorder (PTSD). It has been shown to have a unique mechanism of action, which involves the modulation of serotonin and dopamine neurotransmitters in the brain.